N-(4-bromophenyl)-3-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide

• IUPAC Name: N-(4-bromophenyl)-3-(4-nitro-1,3-dioxoisoindol-2-yl)propanamide
• InChI: InChI=1S/C17H12BrN3O5/c18-10-4-6-11(7-5-10)19-14(22)8-9-20-16(23)12-2-1-3-13(21(25)26)15(12)17(20)24/h1-7H,8-9H2,(H,19,22)
• InChI Key: FBHNTCYHRFLQAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)[N+](=O)[O-])C(=O)N(C2=O)CCC(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C17H12BrN3O5
• Molecular Weight: 418.2 g/mol

Description

N-(4-bromophenyl)-3-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide, also known as BNIP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BNIP is a synthetic compound that belongs to the class of isoindoline derivatives and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of N-(4-bromophenyl)-3-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide is not fully understood. However, several studies have suggested that this compound exerts its therapeutic effects by modulating various signaling pathways. This compound has been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and cell survival. This compound has also been shown to activate the p53 pathway, which is involved in the regulation of cell cycle and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in the regulation of inflammation and cancer progression. This compound has also been shown to reduce oxidative stress and increase antioxidant enzyme activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-bromophenyl)-3-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide in lab experiments is its potential therapeutic applications in various diseases. This compound has been shown to have anti-inflammatory and anti-cancer properties, which make it a promising candidate for drug development. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(4-bromophenyl)-3-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide. One potential area of research is the development of more efficient synthesis methods for this compound. Another potential area of research is the investigation of the pharmacokinetics and pharmacodynamics of this compound in vivo. Additionally, further research is needed to elucidate the exact mechanism of action of this compound and its potential therapeutic applications in various diseases.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been shown to have anti-inflammatory and anti-cancer properties. This compound exerts its therapeutic effects by modulating various signaling pathways, and has various biochemical and physiological effects. While there are some limitations to using this compound in lab experiments, there are several future directions for research on this compound.

Scientific Research Applications

N-(4-bromophenyl)-3-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. Several studies have reported the anti-inflammatory and anti-cancer properties of this compound. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.